2-Cyclopropoxy-5-iodobenzamide

• Molecular Formula: C10H10INO2
• Molecular Weight: 303.10 g/mol
• IUPAC Name: 2-cyclopropyloxy-5-iodobenzamide
• InChI: InChI=1S/C10H10INO2/c11-6-1-4-9(14-7-2-3-7)8(5-6)10(12)13/h1,4-5,7H,2-3H2,(H2,12,13)
• InChI Key: PVEVVEFSPCOXKB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=C(C=C2)I)C(=O)N

Description

2-Cyclopropoxy-5-iodobenzamide is a benzamide derivative featuring a cyclopropoxy group at the 2-position and an iodine atom at the 5-position of the aromatic ring. This compound is of interest in medicinal and synthetic chemistry due to its unique structural features. Limited direct data on this compound are available in the provided evidence; however, comparisons can be drawn from structurally related analogs in commercial catalogs, such as cyclohexyl-substituted benzoate derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method includes the reaction of 2-chloro-5-iodobenzoic acid with cyclopropanol under basic conditions to form the desired product .

Industrial Production Methods

Industrial production methods for 2-Cyclopropoxy-5-iodobenzamide are not widely documented. the synthesis generally follows similar steps as laboratory methods, with optimizations for scale, yield, and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropoxy-5-iodobenzamide undergoes various chemical reactions, including:

Oxidation: It can be oxidized using reagents like Oxone® (2KHSO5·KHSO4·K2SO4) in the presence of a catalyst.

Substitution: The iodine atom can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Oxone® in CH3CN/H2O at 70°C.

Substitution: Various nucleophiles can be used to replace the iodine atom.

Major Products

Oxidation: The major products are typically carbonyl compounds.

Substitution: The products depend on the nucleophile used in the reaction.

Scientific Research Applications

2-Cyclopropoxy-5-iodobenzamide is used in several scientific research fields:

Chemistry: It serves as a precursor for the synthesis of more complex molecules.

Biology: It is used in studies involving enzyme inhibition and protein interactions.

Industry: Used in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-5-iodobenzamide involves its interaction with specific molecular targets. The cyclopropoxy group and iodine atom play crucial roles in binding to active sites of enzymes or receptors, thereby modulating their activity. The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Table 1: Key Structural Features of Selected Compounds

Compound Name	Substituent (Position 2)	Substituent (Position 5)	Functional Group	Cycloalkane Group
2-Cyclopropoxy-5-iodobenzamide	Cyclopropoxy	Iodo	Amide	Cyclopropane
Cyclohexyl 2-amino-5-iodobenzoate	Cyclohexyloxy	Iodo	Ester	Cyclohexane
Cyclohexyl 5-bromo-2-hydroxybenzoate	Hydroxy	Bromo	Ester	Cyclohexane

Key Observations:

Cycloalkane Group Differences: The cyclopropane ring in 2-Cyclopropoxy-5-iodobenzamide is smaller and more strained than the cyclohexane group in analogs like cyclohexyl 2-amino-5-iodobenzoate. This strain may increase reactivity (e.g., susceptibility to ring-opening) and reduce steric hindrance compared to bulkier cyclohexyl derivatives . Cyclohexyl groups are more lipophilic, which could enhance membrane permeability in biological systems but reduce solubility in polar solvents.

Iodo vs. Bromo Substituents: The iodine atom in 2-Cyclopropoxy-5-iodobenzamide offers a heavier halogen with distinct electronic effects (e.g., stronger inductive electron-withdrawing effects) and utility in radiolabeling compared to bromine in analogs like cyclohexyl 5-bromo-2-hydroxybenzoate.